Cas no 305794-45-0 (Tert-butyl 4-[4-(4-bromobenzoyl)piperidin-1-yl]-4-methylpiperidine-1-carboxylate)

Tert-butyl 4-[4-(4-bromobenzoyl)piperidin-1-yl]-4-methylpiperidine-1-carboxylate is a brominated piperidine derivative featuring a tert-butyl carbamate protecting group. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical research, where its functional groups enable further modifications. The presence of the 4-bromobenzoyl moiety enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular architectures. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. Its well-defined structure and reactivity profile make it valuable for medicinal chemistry applications, including the development of bioactive molecules.

Tert-butyl 4-[4-(4-bromobenzoyl)piperidin-1-yl]-4-methylpiperidine-1-carboxylate structure

305794-45-0 structure

Product Name:Tert-butyl 4-[4-(4-bromobenzoyl)piperidin-1-yl]-4-methylpiperidine-1-carboxylate

CAS No:305794-45-0

MF:C₂₃H₃₃BrN₂O₃

MW:465.42372584343

MDL:MFCD13192704

CID:2149523

Update Time:2025-10-29

Tert-butyl 4-[4-(4-bromobenzoyl)piperidin-1-yl]-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(4-(4-bromobenzoyl)piperidin-1-yl)-4-methylpiperidine-1-carboxylate
- tert-butyl 4-(4-bromobenzoyl)-4'-methyl-[1,4'-bipiperidine]-1'-carboxylate
- Tert-butyl 4-[4-(4-bromobenzoyl)piperidin-1-yl]-4-methylpiperidine-1-carboxylate
- MDL： MFCD13192704
- Inchi： 1S/C23H33BrN2O3/c1-22(2,3)29-21(28)25-15-11-23(4,12-16-25)26-13-9-18(10-14-26)20(27)17-5-7-19(24)8-6-17/h5-8,18H,9-16H2,1-4H3
- InChI Key： TVDQSWAAZXWYMG-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(C1CCN(CC1)C1(C)CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 579
Topological Polar Surface Area: 49.8

Tert-butyl 4-[4-(4-bromobenzoyl)piperidin-1-yl]-4-methylpiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB486499-250 mg	t-Butyl 4-(4-bromobenzoyl)-4'-methyl-[1,4'-bipiperidine]-1'-carboxylate	305794-45-0		250MG	€453.60	2022-07-29
abcr	AB486499-1 g	t-Butyl 4-(4-bromobenzoyl)-4'-methyl-[1,4'-bipiperidine]-1'-carboxylate	305794-45-0		1g	€1,067.40	2022-07-29
abcr	AB486499-250mg	t-Butyl 4-(4-bromobenzoyl)-4'-methyl-[1,4'-bipiperidine]-1'-carboxylate; .	305794-45-0		250mg	€461.10	2024-04-17
abcr	AB486499-1g	t-Butyl 4-(4-bromobenzoyl)-4'-methyl-[1,4'-bipiperidine]-1'-carboxylate; .	305794-45-0		1g	€1071.70	2024-04-17
Ambeed	A991781-1g	tert-Butyl 4-(4-bromobenzoyl)-4'-methyl-[1,4'-bipiperidine]-1'-carboxylate	305794-45-0	95%	1g	$594.0	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1732835-1g	tert-Butyl 4-(4-bromobenzoyl)-4'-methyl-[1,4'-bipiperidine]-1'-carboxylate	305794-45-0	98%	1g	￥4989.00	2024-05-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	P16852-0.25g	TERT-BUTYL 4-(4-BROMOBENZOYL)-4'-METHYL-[1,4'-BIPIPERIDINE]-1'-CARBOXYLATE	305794-45-0	nan	0.25g	¥3084.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	P16852-1g	TERT-BUTYL 4-(4-BROMOBENZOYL)-4'-METHYL-[1,4'-BIPIPERIDINE]-1'-CARBOXYLATE	305794-45-0	nan	1g	¥7716.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	P16852-5g	TERT-BUTYL 4-(4-BROMOBENZOYL)-4'-METHYL-[1,4'-BIPIPERIDINE]-1'-CARBOXYLATE	305794-45-0	nan	5g	¥23148.00	2025-04-15

Tert-butyl 4-[4-(4-bromobenzoyl)piperidin-1-yl]-4-methylpiperidine-1-carboxylate Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Additional information on Tert-butyl 4-[4-(4-bromobenzoyl)piperidin-1-yl]-4-methylpiperidine-1-carboxylate

Research Brief on Tert-butyl 4-[4-(4-bromobenzoyl)piperidin-1-yl]-4-methylpiperidine-1-carboxylate (CAS: 305794-45-0)

The compound Tert-butyl 4-[4-(4-bromobenzoyl)piperidin-1-yl]-4-methylpiperidine-1-carboxylate (CAS: 305794-45-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 305794-45-0 as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the piperidine and bromobenzoyl moieties, make it a versatile scaffold for the development of compounds targeting various biological pathways. Researchers have explored its utility in the design of kinase inhibitors, GPCR modulators, and other pharmacologically relevant agents.

One of the most notable advancements involves the use of 305794-45-0 in the development of potential anticancer agents. In vitro studies have demonstrated that derivatives of this compound exhibit promising activity against specific cancer cell lines, particularly those associated with aberrant kinase signaling. The bromobenzoyl group has been identified as a critical pharmacophore, contributing to the compound's ability to interact with target proteins.

In addition to its anticancer potential, recent research has investigated the compound's applicability in neurological disorders. Preliminary data suggest that 305794-45-0 derivatives may modulate neurotransmitter systems, offering a new avenue for the treatment of conditions such as Parkinson's disease and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis of 305794-45-0 has also been optimized in recent years, with researchers developing more efficient and scalable routes. These advancements have facilitated the production of larger quantities of the compound, enabling more extensive biological testing and structure-activity relationship (SAR) studies. The use of green chemistry principles in the synthesis process has further enhanced the compound's appeal for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 305794-45-0 and its derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further medicinal chemistry optimization. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Tert-butyl 4-[4-(4-bromobenzoyl)piperidin-1-yl]-4-methylpiperidine-1-carboxylate (305794-45-0) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research continues to explore its biological activities and therapeutic possibilities, positioning it as a compound of significant interest for future pharmaceutical development.